Cas no 1261919-36-1 (2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde
• CAS No: 1261919-36-1
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD18314849
• CID: 1219221
• PubChem ID: 53220589
• Update Time: 2025-08-26

2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde
• 1261919-36-1
• 2-Formyl-4-(3-methylsulfonylphenyl)phenol, 95%
• A1-53765
• 4-Hydroxy-3'-(methanesulfonyl)[1,1'-biphenyl]-3-carbaldehyde
• DTXSID80685319
• 2-FORMYL-4-(3-METHYLSULFONYLPHENYL)PHENOL
• 4-Hydroxy-3'-(methylsulfonyl)-[1,1'-biphenyl]-3-carbaldehyde
• MFCD18314849
• SCHEMBL24102047

• MDL： MFCD18314849
• Inchi： 1S/C14H12O4S/c1-19(17,18)13-4-2-3-10(8-13)11-5-6-14(16)12(7-11)9-15/h2-9,16H,1H3
• InChI Key： KOLLETRLXICNNV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(=C(C=O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 276.04563003g/mol
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde

Introduction to 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde (CAS No. 1261919-36-1) and Its Emerging Applications in Chemical Biology

2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261919-36-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde features a hydroxyl group at the 2-position and a 3-methylsulfonyl substituent at the 5-position of a benzene ring, coupled with an aldehyde functional group at the 1-position. The unique combination of these functional groups imparts distinct chemical properties, making it a valuable scaffold for designing novel bioactive molecules.

The compound's molecular structure, characterized by electron-withdrawing and electron-donating groups, influences its reactivity and interaction with biological targets. The presence of the hydroxyl group enhances its solubility in polar solvents, while the methylsulfonyl moiety contributes to its stability and binding affinity. These features have positioned 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde as a promising candidate for further exploration in drug discovery and material science.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde. Preliminary studies have highlighted its ability to interact with various biological pathways, particularly those involving inflammation and oxidative stress. The compound's aldehyde group is particularly noteworthy, as it can participate in Schiff base formation, leading to the generation of Schiff bases with potential therapeutic applications. These derivatives have shown promise in modulating enzyme activities and inhibiting inflammatory responses.

One of the most compelling aspects of 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde is its versatility as a synthetic intermediate. Researchers have leveraged its reactive sites to develop novel heterocyclic compounds, which exhibit enhanced biological activity compared to their parent structures. For instance, functionalization of the hydroxyl and aldehyde groups has yielded derivatives with potent antimicrobial and anti-inflammatory properties. These findings underscore the importance of 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde in medicinal chemistry and highlight its role in accelerating the discovery of new therapeutic agents.

The compound's structural motifs also make it an attractive candidate for material science applications. Its aromatic backbone and functional groups contribute to its ability to form stable complexes with metal ions, which has implications for catalysis and sensor development. Additionally, the hydroxyl and methylsulfonyl groups can participate in hydrogen bonding interactions, making it suitable for designing functional materials with specific recognition capabilities.

Recent advancements in computational chemistry have further enhanced our understanding of 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde's behavior. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing a rational basis for designing optimized derivatives. These computational approaches have complemented experimental efforts, enabling more efficient screening of potential drug candidates.

The synthesis of 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde has also been refined through modern synthetic methodologies. Advances in organic synthesis techniques have allowed for more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for facilitating further research and commercialization efforts.

In conclusion, 2-hydroxy-5-(3-methylsulfonylphenyl)benzaldehyde (CAS No. 1261919-36-1) represents a structurally fascinating compound with diverse applications in chemical biology and material science. Its unique functional groups enable interactions with biological pathways relevant to inflammation, oxidative stress, and beyond, while its synthetic versatility makes it a valuable intermediate for drug discovery. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.